2,5-Dimethylphenyl 2,6-dimethoxybenzoate

• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 2,6-dimethoxybenzoate
• InChI: InChI=1S/C17H18O4/c1-11-8-9-12(2)15(10-11)21-17(18)16-13(19-3)6-5-7-14(16)20-4/h5-10H,1-4H3
• InChI Key: IJJPTRLBANLPBW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(=O)C2=C(C=CC=C2OC)OC

Description

2,5-Dimethylphenyl 2,6-dimethoxybenzoate is a benzoate ester featuring a 2,5-dimethylphenyl group esterified to a 2,6-dimethoxybenzoic acid moiety. Such compounds are often explored for their physicochemical properties and biological activities, including roles as herbicides or coordination complexes .

Comparison with Similar Compounds

Table 1: PET-Inhibiting Activity of Selected Analogs

Compound	Substituent Positions	IC50 (µM)
N-(2,5-Dimethylphenyl)-carboxamide	2,5-dimethyl	~10
N-(3,5-Dimethylphenyl)-carboxamide	3,5-dimethyl	~10
N-(2,5-Difluorophenyl)-carboxamide	2,5-difluoro	~10
N-(3,5-Difluorophenyl)-carboxamide	3,5-difluoro	~10

Source: Adapted from

Physicochemical Properties: Solubility and Coordination Behavior

compares Cu(II) complexes of 2,6-dimethoxybenzoate , 3,5-dimethoxybenzoate , and 2,3-dimethoxybenzoate , revealing significant differences in solubility and magnetic properties:

• Solubility in Water (25°C):
  • 2,6-Dimethoxybenzoate : Highest solubility (10⁻² mol·dm⁻³).
  • 3,5-Dimethoxybenzoate : Lowest solubility (10⁻⁵ mol·dm⁻³).
  • Order : 3,5- < 2,3- < 2,6-dimethoxybenzoate.
• Magnetic Behavior :
  • All Cu(II) dimethoxybenzoates exhibit antiferromagnetic interactions, with effective magnetic moments (µ_eff) ranging from 0.46–1.75 BM.
  • 2,6-Dimethoxybenzoate shows µ_eff = 0.46 BM (76 K) to 1.47 BM (303 K), consistent with dimeric structures.

Table 2: Solubility and Magnetic Properties of Cu(II) Dimethoxybenzoates

Compound	Solubility (mol·dm<sup>−3</sup>)	µeff (BM) Range
Cu(II) 2,6-dimethoxybenzoate	~10<sup>−2</sup>	0.46–1.47
Cu(II) 2,3-dimethoxybenzoate	~10<sup>−3</sup>	0.47–1.47
Cu(II) 3,5-dimethoxybenzoate	~10<sup>−5</sup>	0.67–1.75

Source: Adapted from

Substituent Effects on Electronic and Steric Properties

• Electron-Withdrawing vs. Donating Groups :
  • Fluorinated analogs (e.g., 2,5-difluorophenyl) exhibit enhanced PET inhibition due to increased lipophilicity and electron-withdrawing effects, stabilizing interactions with photosynthetic targets .
  • Methoxy groups in 2,6-dimethoxybenzoate contribute to higher solubility via inductive and mesomeric effects, altering electron density in the aromatic ring .
• Steric Considerations :
  • Ortho-substituted compounds (e.g., 2,5-dimethylphenyl) may experience steric hindrance, but this is counterbalanced by optimized binding in hydrophobic pockets of biological targets .